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Compound of Interest

Compound Name: C13H23N50

Cat. No.: B254150

For Immediate Release — This document provides essential safety and logistical information for
the proper disposal of Valacyclovir, a compound with the molecular formula C13H23N50. This
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe handling and environmental protection.

Valacyclovir, an antiviral drug, is classified as harmful if swallowed and requires careful
management for its disposal.[1][2] Adherence to proper disposal protocols is crucial to prevent
environmental contamination and ensure workplace safety.

Chemical and Physical Properties

A summary of the key properties of Valacyclovir Hydrochloride is provided in the table below.

Property Value

Molecular Formula C13H20N604 - HCI

Appearance White to almost white crystal or powder
Solubility Soluble in water

Harmful if swallowed. Causes serious eye
Hazards N
irritation.[3]

Disposal Procedures
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The primary recommendation for the disposal of unused or expired Valacyclovir is to utilize a

designated pharmaceutical take-back program.[4][5][6] These programs are the safest and

most environmentally responsible option. If a take-back program is not available, the following

procedures should be followed in accordance with local, regional, and national regulations.[2]

[7]

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling Valacyclovir, ensure appropriate PPE
is worn, including safety glasses, gloves, and a lab coat.

Deactivation (if applicable and feasible): While specific chemical deactivation protocols for
Valacyclovir are not readily available, for bulk quantities in a laboratory setting, consult with
your institution's Environmental Health and Safety (EHS) office for guidance on potential
chemical neutralization before disposal.

Consolidation and Labeling:

o For trace amounts on lab materials (e.g., contaminated gloves, bench paper), dispose of
them in a designated hazardous waste container.

o For bulk powder or solutions, ensure the container is securely sealed and clearly labeled
as "Hazardous Waste: Valacyclovir".

Disposal as Hazardous Waste:

o Store the labeled hazardous waste container in a designated, secure area away from
incompatible materials, such as strong oxidizing agents.[1]

o Arrange for pickup and disposal by a licensed hazardous waste management company.
Do not dispose of Valacyclovir down the drain or in regular trash.

Household and Non-Laboratory Disposal:

For small quantities outside of a laboratory setting, such as unused prescriptions, the following
FDA and EPA guidelines should be followed:

Do Not Flush: Unless specifically instructed, do not flush Valacyclovir down the toilet.[4][6]
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+ Mix with Undesirable Substance: Remove the medicine from its original container and mix it
with an unpalatable substance like used coffee grounds, dirt, or cat litter.[4][6] This makes
the drug less appealing to children and pets.

¢ Seal and Dispose: Place the mixture in a sealed container, such as a sealable bag or an
empty can, and dispose of it in the household trash.[4][6]

+ Remove Personal Information: Scratch out all personal information on the prescription label
to protect your privacy.[4]

Valacyclovir Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Valacyclovir.

Start: Unused Valacyclovir (C13H23N50) for Disposal

Is this in a laboratory setting?

Follow Laboratory Hazardous Waste Protocol

Utilize take-back program Follow Household Disposal Protocol

> End: Proper Disposal <
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Caption: Decision workflow for the proper disposal of Valacyclovir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Valacyclovir (C13H23N50): A Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b254150#c13h23n50-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b254150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

